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Compound of Interest

Compound Name:
4-Methyl-1,3-thiazole-2-sulfonyl

fluoride

CAS No.: 1935953-45-9

Cat. No.: B2630556

Get Quote

Executive Summary
Thiazole Sulfonyl Fluorides (TSFs) represent a specialized class of SuFEx (Sulfur-Fluoride

Exchange) warheads. Unlike the ubiquitous Phenylmethylsulfonyl Fluoride (PMSF), which is a

broad-spectrum serine protease inhibitor, TSFs utilize the electron-deficient nature of the

thiazole heteroaromatic ring to tune electrophilicity. This allows for the precise covalent

modification of not just catalytic serines, but also tyrosine, lysine, and histidine residues in non-

catalytic pockets.

For structural biologists, TSFs offer a distinct advantage: the rigid thiazole scaffold provides

clear electron density maps, facilitating unambiguous ligand placement during X-ray

crystallographic refinement.

Mechanistic Foundation: The Thiazole Advantage
The core mechanism of TSF relies on SuFEx chemistry, a "click" reaction where the fluoride

leaving group is displaced by a protein nucleophile.
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Electronic Tuning
The reactivity of a sulfonyl fluoride is dictated by the electrophilicity of the sulfur center.[1]

PMSF (Benzene-based): Moderate electrophilicity. Reacts primarily with hyper-reactive

catalytic serines.

TSF (Thiazole-based): The nitrogen atom in the thiazole ring exerts a strong electron-

withdrawing inductive effect (-I) and resonance effect. This destabilizes the S-F bond,

making the sulfur center more electrophilic and capable of capturing less nucleophilic

residues (e.g., non-catalytic Tyrosine or distal Lysine) without requiring extreme pH

conditions.

Reaction Pathway Diagram
The following diagram illustrates the SuFEx-mediated covalent capture of a Tyrosine residue by

TSF.
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Caption: SuFEx reaction pathway showing the transition from non-covalent binding to

irreversible covalent modification.

Crystallographic Evidence of Modification[1][2][3][4]
[5]
Validating TSF modification requires rigorous analysis of X-ray diffraction data. A "blob" of

density is insufficient; specific geometric criteria must be met.
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The "Signature" of TSF Modification
When analyzing the electron density map (

at

), look for these three indicators:

Continuous Density: There must be unbroken electron density connecting the protein

nucleophile (e.g., Tyr-O

or Ser-O

) and the Sulfur atom of the TSF.

Tetrahedral Geometry: The sulfur atom should adopt a distorted tetrahedral geometry. The S-

F bond is broken, replaced by the S-O (protein) bond.

Thiazole Planarity: The 5-membered thiazole ring must be planar. Unlike flexible aliphatic

chains (like in AEBSF), the rigid thiazole ring provides a high-contour "flat" density feature

that aids in rotational positioning.

Key Refinement Parameters
Parameter Expected Value (Å/°) Notes

Bond: S - O(Tyr) 1.58 - 1.62 Å Covalent linkage formed.

Bond: S - O(Ser) 1.55 - 1.60 Å
Slightly shorter than Tyr

linkage.

Angle: O-S-C(Thiazole) ~103° - 107° Distorted tetrahedral geometry.

Leaving Group Absent
The Fluorine atom should NOT

be modeled.

Case Study Interpretation
While specific PDB entries for thiazole-only derivatives are emerging, they follow the validation

standards established by landmark SuFEx structures such as PDB 4QDV (SF-p1 modified

DcpS). In a TSF structure:
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Validation: Generate a Polder map or OMIT map around the ligand. The density for the

thiazole ring should be distinct from a phenyl ring (due to the N/S atoms in the ring).

Common Pitfall: Modeling the Fluorine atom. If the reaction has occurred, the Fluorine is

gone. If density persists at the apex, it may be a partial occupancy or unreacted non-

covalent complex.

Performance Comparison: TSF vs. Alternatives
The choice between TSF, PMSF, and AEBSF depends on the target residue and the

experimental conditions.

Comparative Data Table

Feature
PMSF

(Phenylmethylsulfo
nyl fluoride)

AEBSF (Pefabloc)
TSF (Thiazole
Sulfonyl Fluoride)

Core Structure Benzene (Aryl) Aliphatic Amine Heteroaryl (Thiazole)

Reactivity
Moderate (Serine

selective)
High (Ser/Thr/Lys)

Tunable / High

(Tyr/Lys/His/Ser)

Aqueous Stability
Low (

min @ pH 8)

High (Stable for

hours)

Moderate to High (pH

dependent)

Crystallography
Disordered benzyl tail

often invisible

Flexible tail, hard to

resolve

Rigid Ring = Clear

Density

Selectivity Active Site Serine Broad Spectrum
Context-Specific

(SuFEx)

Toxicity High (Neurotoxin) Low Moderate

Decision Matrix for Researchers
Use the following logic flow to select the appropriate probe.
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Select Covalent Probe
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Caption: Decision tree for selecting sulfonyl fluoride probes based on target residue and

stability needs.

Experimental Protocol: Co-Crystallization with TSF
This protocol ensures high occupancy of the covalent adduct for X-ray diffraction.

Reagent Preparation
Stock Solution: Dissolve TSF in 100% DMSO to 100 mM. Avoid alcohols (EtOH/MeOH) as

they can react with the sulfonyl fluoride over time.
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Storage: Store at -20°C. Thiazole derivatives are generally more stable than PMSF but

sensitive to moisture.

Soaking Protocol (Crystal Soaking)
Grow Crystals: Obtain apo-crystals of the target protein in standard conditions.

Transfer: Move crystals to a drop containing the mother liquor + 1-5 mM TSF.

Note: If the TSF precipitates, add 5-10% DMSO to the mother liquor.

Incubation: Soak for 2 to 24 hours.

Optimization: Monitor diffraction quality. Long soaks with reactive SFs can degrade crystal

order.

Cryo-protection: Transfer to cryo-solution containing the same concentration of TSF to

prevent off-rate hydrolysis (though covalent bonds are permanent, equilibrium maintenance

is good practice).

Flash Cool: Liquid nitrogen.

Co-Crystallization (In-situ)
Incubation: Mix protein (e.g., 10 mg/mL) with TSF (1:5 to 1:10 molar ratio) on ice for 1 hour.

Verification: Run Intact Mass Spectrometry (LC-MS) to verify the mass shift (+MW of TSF -

19 Da for HF loss).

Setup: Set up crystallization drops using the modified protein complex.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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